sodium 1-methyl-1H-indole-2-sulfinate

• Molecular Formula: C9H8NNaO2S
• Molecular Weight: 217.22 g/mol
• IUPAC Name: sodium;1-methylindole-2-sulfinate
• InChI: InChI=1S/C9H9NO2S.Na/c1-10-8-5-3-2-4-7(8)6-9(10)13(11)12;/h2-6H,1H3,(H,11,12);/q;+1/p-1
• InChI Key: XHJQNRXFYHOHOZ-UHFFFAOYSA-M
• Canonical SMILES: CN1C2=CC=CC=C2C=C1S(=O)[O-].[Na+]

Description

Sodium 1-methyl-1H-indole-2-sulfinate is a compound belonging to the class of indole derivatives. Indoles are significant heterocyclic systems found in various natural products and drugs. They play a crucial role in cell biology and have been extensively studied for their biological activities . Sodium sulfinates, including this compound, are versatile building blocks in organic synthesis, known for their ability to form various sulfur-containing compounds .

Preparation Methods

The synthesis of sodium 1-methyl-1H-indole-2-sulfinate typically involves the sulfonylation of 1-methyl-1H-indole. One common method includes the reaction of 1-methyl-1H-indole with sulfur dioxide and a suitable base, followed by the addition of sodium hydroxide to form the sodium sulfinate salt . Industrial production methods often involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity.

Chemical Reactions Analysis

Sodium 1-methyl-1H-indole-2-sulfinate undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form sulfonic acids.

Reduction: Reduction reactions can convert it into sulfides.

Substitution: It can participate in nucleophilic substitution reactions to form sulfonamides and other derivatives.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like amines. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Sodium 1-methyl-1H-indole-2-sulfinate has diverse applications in scientific research:

Chemistry: It serves as a precursor for synthesizing various sulfur-containing compounds, including sulfonamides and sulfones.

Biology: Indole derivatives are known for their biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Medicine: Research into indole derivatives has shown potential for developing new therapeutic agents for treating various diseases.

Industry: Sodium sulfinates are used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of sodium 1-methyl-1H-indole-2-sulfinate involves its ability to act as a sulfonylating agent. It can transfer its sulfonyl group to various nucleophiles, forming new sulfur-containing compounds. This reactivity is crucial for its role in organic synthesis and its biological activities .

Comparison with Similar Compounds

Sodium 1-methyl-1H-indole-2-sulfinate can be compared with other sodium sulfinates and indole derivatives:

Sodium benzenesulfinate: Another common sodium sulfinate used in organic synthesis.

Sodium toluenesulfinate: Known for its use in forming sulfonamides and sulfones.

1-methyl-1H-indole-2-carboxylate: A similar indole derivative with different functional groups.

The uniqueness of this compound lies in its specific reactivity and the biological activities associated with the indole ring system.